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Compound of Interest

Compound Name: Methotrexate 1-methyl ester

CAS No.: 66147-29-3

Cat. No.: B608980

Get Quote

Part 1: Executive Summary & Molecular Identity
Methotrexate 1-methyl ester (MTX-1-Me), scientifically defined as Methotrexate

-Methyl Ester (CAS: 66147-29-3), represents a critical molecular probe and pharmaceutical
impurity in folate antagonist research. Unlike the parent compound Methotrexate (MTX), which
possesses two free carboxylic acid groups on its glutamate tail, MTX-1-Me is esterified at the

-position (C1 of the glutamate moiety).

This structural modification is not merely a chemical triviality; it fundamentally alters the

molecule's interaction with Folylpolyglutamate Synthetase (FPGS), the enzyme responsible for

intracellular retention of folates. Consequently, MTX-1-Me serves two distinct authoritative roles

in cancer cell line studies:

Mechanistic Probe: It acts as a negative control for polyglutamylation studies, validating the

necessity of the

-carboxyl group for drug retention and cytotoxicity.
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Analytical Standard (Impurity I): It is a regulated pharmacopeial impurity (EP Impurity I / USP

Related Compound I) that must be quantified during the stability profiling of MTX

formulations used in cell culture.

Part 2: Biological Mechanism & Causality
The Alpha-Carboxyl Criticality
To understand why MTX-1-Me is used in cell lines, one must understand the "Trapping

Mechanism" of MTX.

MTX Action: Enters cell via Reduced Folate Carrier (RFC)

Polyglutamated by FPGS

Retained in cell

Inhibits DHFR/TYMS.

MTX-1-Me Action: Enters cell (via RFC)

Cannot be polyglutamated (FPGS requires free

-COOH)

Rapidly effluxed

Significantly reduced cytotoxicity.

This causality allows researchers to use MTX-1-Me to distinguish between transport-mediated

resistance (drug doesn't get in) and retention-mediated resistance (drug gets in but isn't kept).

Pathway Visualization
The following diagram illustrates the differential processing of MTX versus MTX-1-Me,

highlighting the "FPGS Block" caused by esterification.
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Figure 1: Mechanistic divergence. MTX-1-Me bypasses the retention step (FPGS), leading to

rapid efflux and lower cytotoxicity compared to parent MTX.

Part 3: Experimental Protocols
Protocol A: Comparative Cytotoxicity Profiling
Objective: Determine the specific contribution of polyglutamylation to cytotoxicity in a target

cancer cell line (e.g., CCRF-CEM or MCF-7).

Materials:

Target Cells (in log phase).

MTX Standard (Sigma/Merck).

MTX-1-Methyl Ester Standard (USP/EP Grade).[1]

Assay Reagent: CellTiter-Glo or MTT.

Workflow:

Seeding: Plate cells at 3,000–5,000 cells/well in 96-well plates. Allow 24h attachment.
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Dosing: Prepare serial dilutions (1 nM to 100

M) of both MTX and MTX-1-Me.

Critical Step: Dissolve MTX-1-Me in DMSO first; it is more lipophilic than MTX. Ensure

final DMSO <0.5%.

Exposure: Incubate for 72 hours (or 2 doubling times). Short exposures (<24h) may show

equal potency because polyglutamylation takes time to accumulate.

Readout: Measure viability.

Self-Validating Check:

If the cell line is FPGS-competent (Wild Type), the IC50 of MTX should be significantly lower

(more potent) than MTX-1-Me (e.g., 10 nM vs 1000 nM).

If the cell line is FPGS-deficient (Resistant), the IC50 values should be nearly identical.

Protocol B: HPLC Separation for Impurity Profiling
Objective: Detect MTX-1-Me impurity in cell culture media or drug stocks. Method: Reverse

Phase HPLC (Based on EP/USP monographs).
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Parameter Condition

Column
C18 (e.g., 250 mm x 4.6 mm, 5

m)

Mobile Phase A 0.1 M NaH2PO4 (pH 6.0)

Mobile Phase B Acetonitrile

Gradient
90% A / 10% B (0-30 min)

Gradient to 50% B

Flow Rate 1.0 mL/min

Detection UV at 302 nm (specific for pteridine ring)

Retention
MTX elutes first; MTX-1-Me elutes later (more

hydrophobic).[2]

Part 4: Data Interpretation & Reference Values
The following table summarizes expected trends when comparing MTX to its 1-methyl ester

derivative.
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Feature Methotrexate (MTX) MTX 1-Methyl Ester Interpretation

DHFR Affinity
High (

< 1 nM)
Reduced

Esterification at

-COOH reduces

binding affinity slightly,

but not entirely [1, 7].

FPGS Substrate Excellent Null

The

-COOH is the site of

catalytic attack;

blocking it prevents

chain elongation [7].

Cellular Retention High (Polyglutamates) Low (Monoglutamate)

MTX-1-Me washes

out during media

change.

IC50 (Leukemia) ~10-20 nM >1000 nM

Lack of retention

requires continuous

high-dose exposure

for effect.

Solubility
Hydrophilic (pH

dependent)
Lipophilic

MTX-1-Me crosses

membranes passively

better than MTX but is

not retained.

Workflow for Impurity Identification
When an unknown peak appears in your cancer cell line drug stability study, follow this decision

tree:
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Figure 2: Decision logic for identifying MTX-1-Me in drug solutions using Relative Retention

Time (RRT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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